Cas no 73018-51-6 (Calcium oxide)

Calcium oxide is an inorganic compound. Its chemical formula is Cao, commonly known as quicklime. Its physical property is a white powder on the surface, and the impure is grayish white. It is light yellow or gray when containing impurities, and has hygroscopicity< Br>

Calcium oxide structure

Product Name:Calcium oxide

CAS No:73018-51-6

Molecular Formula:CaO

Molecular Weight:56.077

CID:59410

PubChem ID:6850728

Calcium oxide Properties

Names and Identifiers

- CALCIUM OXIDE
- LIME, CAUSTIC
- LIME OXIDE
- CAUSTIC
- CALX
- CALCIUM (II) OXIDE
- FLUXING LIME
- BURNT LIME
- QUICKLIME
- (±)-LINALOOL
- CALCIUM OXIDE [MI]
- Lime oxide
- LIME [USP MONOGRAPH]
- Lime (calcium oxide)
- EVECODE Eco-Friendly Safe SanitizerSpray
- LIME (CALCIUM OXIDE) [II]
- Lime (chemical)
- AKOS032949954
- LIME (USP MONOGRAPH)
- calcium oxid
- LIME [HSDB]
- BRPQOXSCLDDYGP-UHFFFAOYSA-N
- CALCIUM OXIDE [FCC]
- CALCIUM OXIDE [MART.]
- CALCIUM OXIDE [INCI]
- EVECODE ECO FRIENDLY MULTI SANITIZERspray
- LIME (CALCIUM OXIDE) (II)
- FT-0604488
- CALCIUM OXIDE [JAN]
- INS NO.529
- DTXSID5029631
- NS00074348
- BDFERM BIOSPRAY
- INS-529
- E-529
- C7X2M0VVNH
- ETHYLBIS(2-BROMOETHYL)CARBAMATE
- calciumoxide
- MFCD00010911
- CALCIUM OXIDE [WHO-DD]
- Lime (cao)
- 73018-51-6
- calcium;oxygen(2-)
- CALCIUM OXIDE (MART.)
- +Expand
- MDL： MFCD00010911
- InChIKey： BRPQOXSCLDDYGP-UHFFFAOYSA-N
- Inchi： InChI=1S/Ca.O/q+2;-2
- SMILES： [O-2].[Ca+2]

Computed Properties

Exact Mass: 55.95750
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 55.9575055g/mol
Heavy Atom Count: 2
Complexity: 0
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 1Å²

Experimental Properties

LogP: -0.11880
PSA: 0.00000
Boiling Point: 2850 °C(lit.)
Melting Point: 2570 °C
Color/Form: Colorless to yellowish liquid
Density: 3.3 g/mL at 25 °C(lit.)

Calcium oxide Security Information

RTECS：EW3100000
WGK Germany：1
Safety Term：S26-S36/37/39-S45
Safety Instruction： S26; S36/37/39; S45
Risk Phrases：R34
Dangerous goods sign： C
Risk Phrases： 34
FLUKA BRAND F CODES：10-21-34

Calcium oxide Customs Data

HS CODE：2825909000
Customs Data：

China Customs Code:
2825909000

Calcium oxide Suppliers

Langfang Qianyao Technology Co., Ltd

Audited Supplier

(CAS:73018-51-6)

MR./MRS.:LIU CHANG

Phone:17301291189

Email:17301291189@163.com

Lang fnag Peng Cai fine chemical co.,LTD

Audited Supplier

(CAS:73018-51-6)

MR./MRS.:LI JU QING

Phone:15532638102

Email:13331070994@163.com

Calcium oxide Related Literature

1. Calcium cyanamide synthesis. Part 5.—Kinetics of the system, CO(g)+ NH3(g)+ CaO(s)

A. J. Dedman,G. J. Jeacocke,A. J. Owen Trans. Faraday Soc. 1963 59 2594
2. Assemblies of salts of urea and thiourea derivatives and release of hosts from composites with calcium oxide

Rinki Brahma,Jubaraj Bikash Baruah New J. Chem. 2023 47 6211
3. Infrared studies of probe molecules adsorbed on calcium oxide

James A. Anderson,Colin H. Rochester J. Chem. Soc. Faraday Trans. 1 1986 82 1911
4. Thermodynamic and structural properties of binary calcium silicate glasses: insights from molecular dynamics

H. Jabraoui,M. Malki,A. Hasnaoui,M. Badawi,S. Ouaskit,S. Lebègue,Y. Vaills Phys. Chem. Chem. Phys. 2017 19 19083
5. Determination of free lime in lime and silicate products. Part I. Extraction of freshly ignited lime with non-aqueous solvents and determination of the calcium oxide content of the extracts

M. R. Verma,V. M. Bhuchar,K. J. Therattil,S. S. Sharma Analyst 1958 83 160
6. One-pot generation of mesoporous carbon supported nanocrystalline calcium oxides capable of efficient CO2 capture over a wide range of temperatures

Zhangxiong Wu,Na Hao,Gongkui Xiao,Liying Liu,Paul Webley,Dongyuan Zhao Phys. Chem. Chem. Phys. 2011 13 2495
7. Investigation of new routes for the preparation of mesoporous calcium oxide supported nickel materials used as catalysts for the methane dry reforming reaction

Ola El Samrout,Leila Karam,Karam Jabbour,Pascale Massiani,Franck Launay,Nissrine El Hassan Catal. Sci. Technol. 2020 10 6910
8. 116. Calycanthine

G. Barger,Juan Madinaveitia,Paul Streuli J. Chem. Soc. 1939 510
9. Rapid routine determination of uncombined lime by an automatic absorptiometric method

J. A. Fifield,R. G. Blezard Analyst 1969 94 503
10. Nano-size layered manganese–calcium oxide as an efficient and biomimetic catalyst for water oxidation under acidic conditions: comparable to platinum

Mohammad Mahdi Najafpour,Kevin C. Leonard,Fu-Ren F. Fan,Mahmoud Amouzadeh Tabrizi,Allen J. Bard,Cecil K. King'ondu,Steven L. Suib,Behzad Haghighi,Suleyman I. Allakhverdiev Dalton Trans. 2013 42 5085

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Oxides

73018-51-6 (Calcium oxide) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:73018-51-6)CALCIUM OXIDE

Purity:99%

Quantity:200KG

Price($):discuss personally